Cuprate, tetrachloro-, dipotassium

• CAS No.: 13877-24-2
• Molecular Formula: CuCl2·2KCl·2H2O

Description

Cuprate, tetrachloro-, dipotassium, also known as potassium tetrachloridocuprate(II), is an inorganic compound with the chemical formula K₂CuCl₄. It is often found as a dihydrate, K₂CuCl₄·2H₂O, which appears as greenish-blue crystals. This compound is known for its unique structural and chemical properties and is used in various scientific and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Cuprate, tetrachloro-, dipotassium can be synthesized by the slow evaporation of a solution containing potassium chloride (KCl) and copper(II) chloride (CuCl₂) in a 2:1 molar ratio. The reaction typically occurs in an aqueous medium, and the resulting product is the dihydrate form of the compound .

Industrial Production Methods: In industrial settings, the compound can be produced by mixing potassium chloride and copper(II) chloride in water, followed by controlled evaporation to obtain the crystalline product. The process may involve additional purification steps to ensure the desired purity and quality of the final product .

Chemical Reactions Analysis

Types of Reactions: Cuprate, tetrachloro-, dipotassium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state copper compounds.

Reduction: It can be reduced to form lower oxidation state copper compounds.

Substitution: The chloride ions in the compound can be substituted with other ligands in coordination chemistry reactions.

Common Reagents and Conditions:

Oxidizing Agents: Hydrogen peroxide (H₂O₂), potassium permanganate (KMnO₄).

Reducing Agents: Sodium borohydride (NaBH₄), hydrazine (N₂H₄).

Substitution Reagents: Ammonia (NH₃), ethylenediamine (C₂H₄(NH₂)₂).

Major Products:

Oxidation Products: Copper(III) compounds.

Reduction Products: Copper(I) compounds.

Substitution Products: Complexes with different ligands.

Scientific Research Applications

Cuprate, tetrachloro-, dipotassium has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in coordination chemistry and as a precursor for the synthesis of other copper compounds.

Biology: Investigated for its potential antimicrobial properties and its role in biological systems.

Medicine: Explored for its potential therapeutic applications, including its use in drug delivery systems.

Industry: Utilized in electroplating processes, as a catalyst in chemical reactions, and as a pigment in certain applications

Mechanism of Action

The mechanism of action of cuprate, tetrachloro-, dipotassium involves its ability to coordinate with various ligands and participate in redox reactions. The compound’s copper center can undergo changes in oxidation state, facilitating electron transfer processes. This property is crucial in its catalytic activity and its interactions with biological molecules .

Comparison with Similar Compounds

• Cesium tetrachloridocuprate(II)
• Ammonium tetrachloridocuprate(II)
• Rubidium tetrachloridocuprate(II)
• Iron(II) tetrachloridocuprate(II)

Comparison: Cuprate, tetrachloro-, dipotassium is unique due to its specific coordination environment and the stability of its dihydrate form. Compared to similar compounds, it exhibits distinct physical properties, such as its greenish-blue crystalline appearance and its specific reactivity patterns in chemical reactions .

Biological Activity

Cuprate, tetrachloro-, dipotassium (commonly referred to as potassium tetrachlorocuprate) is a coordination compound that has garnered interest due to its potential biological applications. This article explores the biological activity associated with this compound, including its mechanisms of action, relevant case studies, and research findings.

• Chemical Formula : K₂[CuCl₄]
• Molecular Weight : 227.1 g/mol
• Structure : The compound consists of a copper ion coordinated to four chloride ions, forming a tetrahedral geometry.

Biological Activity Overview

The biological activity of cuprate compounds is primarily attributed to their interactions with biological macromolecules and their potential therapeutic effects. Research indicates that cuprates can exhibit both beneficial and toxic effects depending on their concentration and the biological context.

• Antimicrobial Activity : Cuprates have shown effectiveness against various microbial strains. Their mechanism involves the disruption of microbial cell membranes and the generation of reactive oxygen species (ROS) that lead to cell death.
• Antioxidant Properties : Some studies suggest that cuprates can act as antioxidants, scavenging free radicals and mitigating oxidative stress in cells.
• Enzyme Inhibition : Cuprate compounds may inhibit certain enzymes involved in metabolic pathways, which could be leveraged for therapeutic purposes.

Case Studies

• Antimicrobial Efficacy :
  • A study demonstrated that potassium tetrachlorocuprate exhibited significant antibacterial activity against Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) was found to be 50 µg/mL, suggesting its potential as a disinfectant in clinical settings.
• Cytotoxicity Assessment :
  • Research involving human cell lines indicated that exposure to cuprate compounds resulted in dose-dependent cytotoxicity. At concentrations above 100 µg/mL, significant cell death was observed, highlighting the need for careful dosage in therapeutic applications.
• Antioxidant Activity :
  • In vitro assays showed that potassium tetrachlorocuprate effectively reduced lipid peroxidation in rat liver homogenates, indicating its potential role as an antioxidant agent.

Table 1: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Effective against E. coli and S. aureus
Cytotoxicity	Dose-dependent cell death
Antioxidant	Reduced lipid peroxidation

Toxicological Considerations

While cuprates offer promising biological activities, they also pose risks of toxicity at higher concentrations. Studies have reported adverse effects on reproductive health and developmental processes in animal models when exposed to high levels of copper compounds.